(1-(2-Methylpyrazolo[1,5-a]pyrazin-4-yl)pyrrolidin-2-yl)methanol hydrochloride

• IUPAC Name: [1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)pyrrolidin-2-yl]methanol;hydrochloride
• InChI: InChI=1S/C12H16N4O.ClH/c1-9-7-11-12(13-4-6-16(11)14-9)15-5-2-3-10(15)8-17;/h4,6-7,10,17H,2-3,5,8H2,1H3;1H
• InChI Key: KTODCCMNJDZPNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN=C(C2=C1)N3CCCC3CO.Cl
• Molecular Formula: C12H17ClN4O
• Molecular Weight: 268.74 g/mol
• CAS No.: 2034553-78-9

Description

“(1-(2-Methylpyrazolo[1,5-a]pyrazin-4-yl)pyrrolidin-2-yl)methanol hydrochloride” is a chemical compound with the CAS Number: 2155852-44-9. It has a molecular weight of 276.17. It is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H13N5.2ClH/c1-7-4-9-10 (14-5-8 (11)6-14)12-2-3-15 (9)13-7;;/h2-4,8H,5-6,11H2,1H3;2*1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature. The compound’s InChI code is 1S/C10H13N5.2ClH/c1-7-4-9-10 (14-5-8 (11)6-14)12-2-3-15 (9)13-7;;/h2-4,8H,5-6,11H2,1H3;2*1H, which provides information about its molecular structure.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary statements include recommendations for avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and storing in a well-ventilated place.

Future Directions

The compound belongs to a family of pyrazolo[1,5-a]pyrimidines, which have been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology and their tunable photophysical properties. These compounds have potential applications in studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials.